Cas no 2171771-35-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid)
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid
- 2171771-35-8
- 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid
- EN300-1513489
-
- Inchi: 1S/C27H30N2O5/c30-24(31)12-11-22(25(32)29-23-15-27(23)13-5-6-14-27)28-26(33)34-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-23H,5-6,11-16H2,(H,28,33)(H,29,32)(H,30,31)
- InChI Key: UEIRWCUUJBVMIC-UHFFFAOYSA-N
- SMILES: O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC21CCCC2
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 757
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513489-1.0g |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1513489-50mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-100mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-250mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-1000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-2500mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-5000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1513489-10000mg |
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid |
2171771-35-8 | 10000mg |
$14487.0 | 2023-09-27 |
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid (CAS No. 2171771-35-8): A Comprehensive Overview
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid (CAS No. 2171771-35-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including but not limited to, the development of novel drugs for neurodegenerative diseases and cancer.
The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid is composed of a fluorenylmethoxycarbonyl (Fmoc) group and a spirocyclic heptane moiety, both of which contribute to its chemical stability and biological activity. The Fmoc group is widely used in peptide synthesis as a protecting group for amino acids, while the spirocyclic structure provides additional conformational rigidity and specific binding properties.
Recent studies have highlighted the potential of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. By targeting specific PPIs, this compound can potentially disrupt aberrant signaling pathways and restore normal cellular function.
In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, the ability of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid to interfere with toxic protein aggregates has been explored. Research has shown that this compound can inhibit the formation of β-sheet-rich fibrils, which are a hallmark of these diseases. This property makes it a promising candidate for the development of therapeutic agents aimed at preventing or slowing disease progression.
In cancer research, the compound's potential as an anticancer agent has also been investigated. Studies have demonstrated that 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro[2.4]heptan-1-yl}carbamoyl)butanoic acid can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are frequently overactive in various types of cancer.
The synthesis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(spiro[2.4]heptan-1-y l}carbamoyl)butanoic acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino acid intermediate, followed by coupling with the spirocyclic heptane derivative using standard peptide coupling reagents such as HATU or EDC/HOBt.
To further enhance its therapeutic potential, researchers are exploring various modifications to the core structure of 4-{((9H-fluoren -9 - y l )methoxy carbony l } amino ) - 4 - {( spiro [ 2 . 4 ] hepta n - 1 - y l ) carbamoy l } butanoic acid. These modifications aim to improve its pharmacokinetic properties, such as solubility, stability, and bioavailability, while maintaining or enhancing its biological activity.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.
In conclusion, 4-{((9H-fluoren -9 - y l )methoxy carbony l } amino ) - 4 - {( spiro [ 2 . 4 ] hepta n - 1 - y l ) carbamoy l } butanoic acid (CAS No. 2171771-35-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.
2171771-35-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-({spiro2.4heptan-1-yl}carbamoyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)